Cas no 886767-33-5 (tert-Butyl 3-(2-chlorophenyl)piperazine-1-carboxylate)

• Product Name: tert-Butyl 3-(2-chlorophenyl)piperazine-1-carboxylate
• CAS No: 886767-33-5
• MF: C₁₅H₂₁ClN₂O₂
• MW: 296.792443037033
• MDL: MFCD08685998
• CID: 1038769
• PubChem ID: 70701068
• Update Time: 2025-05-26

tert-Butyl 3-(2-chlorophenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(2-chlorophenyl)piperazine-1-carboxylate
• AB46312
• tert-Butyl3-(2-chlorophenyl)piperazine-1-carboxylate
• (S)-3-(2-CHLORO-PHENYL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 1228553-36-3
• CS-0238912
• AB46314
• FT-0722111
• EN300-202079
• 886767-33-5
• A861564
• 1228550-41-1
• AB46318
• DTXSID80743847
• (R)-3-(2-CHLORO-PHENYL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• SCHEMBL25224837
• DA-40823

• MDL： MFCD08685998
• Inchi： 1S/C15H21ClN2O2/c1-15(2,3)20-14(19)18-9-8-17-13(10-18)11-6-4-5-7-12(11)16/h4-7,13,17H,8-10H2,1-3H3
• InChI Key： CUYSHPOIPCNCLY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1CN(C(=O)OC(C)(C)C)CCN1

Computed Properties

• Exact Mass: 296.1291556g/mol
• Monoisotopic Mass: 296.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-Butyl 3-(2-chlorophenyl)piperazine-1-carboxylate

tert-Butyl 3-(2-chlorophenyl)piperazine-1-carboxylate: A Comprehensive Overview

tert-Butyl 3-(2-chlorophenyl)piperazine-1-carboxylate, also known by its CAS number 886767-33-5, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of piperazine derivatives, which have been extensively studied due to their diverse applications in drug design and development.

The structure of tert-butyl 3-(2-chlorophenyl)piperazine-1-carboxylate consists of a piperazine ring substituted with a tert-butyl group at position 1 and a 2-chlorophenyl group at position 3. The piperazine ring is a six-membered ring containing two nitrogen atoms, which contributes to its unique chemical properties and reactivity. The presence of the tert-butyl group imparts steric bulk, while the 2-chlorophenyl substituent introduces electronic effects that can influence the compound's behavior in various chemical reactions.

Recent studies have highlighted the potential of piperazine derivatives as building blocks in medicinal chemistry. For instance, researchers have explored the use of tert-butyl 3-(2-chlorophenyl)piperazine-1-carboxylate in the synthesis of bioactive molecules targeting various therapeutic areas, including central nervous system disorders and cancer.

In terms of synthesis, tert-butyl 3-(2-chlorophenyl)piperazine-1-carboxylate can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. One notable approach involves the reaction of piperazine with appropriate alkylating agents under controlled conditions to introduce the tert-butyl group. Subsequent substitution with a chlorophenol derivative yields the final product.

The chemical properties of CAS No: 886767-33-5 make it a versatile compound for further functionalization. Its carboxylic acid ester functionality allows for easy modification, enabling chemists to explore its potential in peptide synthesis, drug delivery systems, and other advanced materials.

In conclusion, tert-butyl 3-(2-chlorophenyl)piperazine-1-carboxylate, with its unique structure and versatile properties, continues to be a subject of intense research interest. Its applications span across multiple disciplines, underscoring its importance in modern chemical science.